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Compound of Interest

Compound Name: Vanillil

Cat. No.: B3032826 Get Quote

Essential Safety and Handling Guide for Vanillin
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Vanillin in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and mitigate risks.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Vanillin.

Property Value

Molecular Weight 152.15 g/mole [1]

Melting Point 81 - 83 °C (178 - 181 °F)[2][3]

Boiling Point 285 °C (545 °F)[1]

Specific Gravity 1.056 (Water = 1)[1][4]

Vapor Density 5.2 (Air = 1)[1]

Solubility

Slightly soluble in water. Freely soluble in

alcohol, chloroform, ether, and solutions of alkali

hydroxides.[3][4]

Workplace Exposure Limit 10 mg/m3 (TWA)[5]
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Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment is mandatory when

handling Vanillin.

PPE Category Specific Requirements

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles are required.[1][4][6]

Skin Protection

A lab coat or other protective clothing should be

worn.[1][4] Chemical-resistant gloves (such as

nitrile, neoprene, or butyl rubber) are necessary

to prevent skin contact.[1][4][6] Always inspect

gloves for any signs of degradation before use.

[4]

Respiratory Protection

A dust mask or a NIOSH-approved respirator

should be used, especially when handling the

powder form, to avoid inhalation of dust.[1][7]

Operational Plans: Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining the stability of

Vanillin and the safety of the laboratory environment.

Handling Procedures
Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4][8]

Ventilation: Always handle Vanillin in a well-ventilated area or under a chemical fume hood to

minimize dust inhalation.[1]

Hygiene: Wash hands thoroughly with soap and water after handling.[8][9][10] Do not eat,

drink, or smoke in areas where Vanillin is handled.[5][9]

Ignition Sources: Keep away from heat, sparks, and open flames as it may be combustible at

high temperatures.[1][4]
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Empty Containers: Be aware that empty containers may retain product residue and can be

hazardous.[1][4]

Storage Procedures
Container: Store in a tightly closed, light-resistant container.[1][2][8] Glass, polyethylene, or

polypropylene containers are suitable.[4]

Environment: Keep the storage area cool, dry, and well-ventilated.[1][3][8]

Incompatibilities: Store away from strong oxidizing agents, bases, and strong reducing

agents.[4][9]

Labeling: Ensure all containers are clearly labeled.[4]

Emergency and Disposal Plans
Immediate and appropriate response to emergencies and proper disposal of waste are critical

for safety and environmental protection.

Emergency Procedures: Spills and Exposure
Small Spills:

Remove all sources of ignition.[4]

Wear appropriate PPE.

Carefully sweep or scoop up the spilled solid into a designated waste container.[1][4]

Clean the spill area with water and dispose of the cleaning materials in the same waste

container.[1]

Large Spills:

Evacuate the area and alert others.

Wear a full suit, splash goggles, boots, gloves, and a dust respirator.[1]
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Use a shovel to place the material into a suitable container for waste disposal.[1][4]

Clean the contaminated surface with water, allowing it to be evacuated through the

sanitary system if local regulations permit.[1]

First Aid:

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.[6][9][11]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[6][7][11]

Remove contaminated clothing.[8][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[2][6][7][9][12] Seek medical attention if irritation

persists.[2][9][12]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[6][7][9][11] If a large

amount is swallowed, seek immediate medical advice.[1][11]

Disposal Plan
Waste material must be disposed of in accordance with federal, state, and local environmental

control regulations.[1][4] Do not allow the product to enter drains.[2][6][13] If recycling is not an

option, consult with a licensed professional waste disposal service.[4]

Visual Workflow for Safe Handling of Vanillin
The following diagram illustrates the standard workflow for safely handling Vanillin in a

laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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